Cas no 1804884-20-5 (3-Chloromethyl-2-cyano-6-(difluoromethoxy)benzenesulfonyl chloride)

• Product Name: 3-Chloromethyl-2-cyano-6-(difluoromethoxy)benzenesulfonyl chloride
• CAS No: 1804884-20-5
• MF: C₉H₅Cl₂F₂NO₃S
• MW: 316.108706235886
• CID: 4980739
• Update Time: 2025-05-26

3-Chloromethyl-2-cyano-6-(difluoromethoxy)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-2-cyano-6-(difluoromethoxy)benzenesulfonyl chloride

• Inchi： 1S/C9H5Cl2F2NO3S/c10-3-5-1-2-7(17-9(12)13)8(6(5)4-14)18(11,15)16/h1-2,9H,3H2
• InChI Key： AHOHLIOQZSICEZ-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC=C(CCl)C=1C#N)OC(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 431
• XLogP3: 3
• Topological Polar Surface Area: 75.5

Additional information on 3-Chloromethyl-2-cyano-6-(difluoromethoxy)benzenesulfonyl chloride

Introduction to 3-Chloromethyl-2-cyano-6-(difluoromethoxy)benzenesulfonyl chloride (CAS No. 1804884-20-5)

3-Chloromethyl-2-cyano-6-(difluoromethoxy)benzenesulfonyl chloride (CAS No. 1804884-20-5) is a versatile and highly functionalized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique combination of a chloromethyl, cyano, difluoromethoxy, and benzenesulfonyl chloride functionalities, which collectively contribute to its diverse reactivity and potential applications.

The chloromethyl group in this compound is a valuable electrophilic moiety that can undergo nucleophilic substitution reactions, making it useful in the synthesis of complex organic molecules. The cyano group, on the other hand, is a versatile functional group that can be readily converted into a variety of other functionalities, such as carboxylic acids, amides, and nitriles, through well-established chemical transformations. The presence of the difluoromethoxy group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. Finally, the benzenesulfonyl chloride moiety is a potent electrophile that can participate in sulfonamide formation reactions, making it a valuable building block for the synthesis of sulfonamide-based drugs.

Recent advancements in the field of medicinal chemistry have highlighted the potential of 3-Chloromethyl-2-cyano-6-(difluoromethoxy)benzenesulfonyl chloride in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a key intermediate in the synthesis of a series of potent inhibitors targeting protein-protein interactions (PPIs). These inhibitors demonstrated significant efficacy in inhibiting cancer cell proliferation and were found to be well-tolerated in preclinical studies.

In another notable study, researchers at the University of California explored the application of 3-Chloromethyl-2-cyano-6-(difluoromethoxy)benzenesulfonyl chloride in the development of novel antiviral agents. The compound was used to synthesize a series of derivatives that exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique combination of functional groups in this molecule allowed for fine-tuning of its antiviral properties through structural modifications.

The versatility of 3-Chloromethyl-2-cyano-6-(difluoromethoxy)benzenesulfonyl chloride extends beyond its use as an intermediate in drug synthesis. It has also found applications in materials science and polymer chemistry. For example, researchers at MIT have utilized this compound as a monomer for the synthesis of functional polymers with tunable properties. These polymers have shown promise in various applications, including drug delivery systems and advanced materials for electronic devices.

In conclusion, 3-Chloromethyl-2-cyano-6-(difluoromethoxy)benzenesulfonyl chloride (CAS No. 1804884-20-5) is a highly functionalized organic compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, materials science, and polymer chemistry. Its unique combination of functional groups makes it an invaluable building block for the synthesis of complex molecules with diverse biological activities and material properties. Ongoing research continues to uncover new applications and potential uses for this compound, further solidifying its importance in various scientific disciplines.